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Compound of Interest

Compound Name: PARP11 inhibitor ITK7

Cat. No.: B10856822

For researchers and scientists in the field of drug development, the proper handling and
disposal of novel chemical compounds like the PARP11 inhibitor ITK7 are paramount for
laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) with
detailed disposal instructions for ITK7 is not publicly available, established principles for the
disposal of research-grade chemical waste provide a clear framework. This guide offers
essential, step-by-step procedural information for the safe disposal of ITK7, ensuring the well-
being of laboratory personnel and compliance with regulatory standards.

Core Principles of Chemical Waste Management

The inappropriate disposal of potentially hazardous chemicals is not only illegal but also poses
significant risks.[1] All research institutions are committed to the safe and proper disposal of
hazardous waste.[1][2] Therefore, it is crucial to adhere to the following fundamental principles:

e Segregation: Never mix incompatible wastes.[3] Chemical waste should be segregated
based on its hazard class.

o Containment: Use sturdy, leak-proof, and chemically compatible containers for waste
collection.[1][3]

e Labeling: All waste containers must be clearly labeled with their contents, including the full
chemical name (not abbreviations), concentration, and date.[3]
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e No Sink or Trash Disposal: Hazardous chemicals should never be disposed of down the sink

or in the regular trash.[1][3]

o Consult Safety Professionals: Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance and to schedule a waste pickup.[2][3][4]

Quantitative Data and Properties of ITK7

While comprehensive safety and disposal data are limited, the following information has been

compiled from available sources.

Property Data Source(s)
Chemical Name PARP11 inhibitor ITK7 [5]1[6]
CAS Number 2411890-36-1 [5][6]
Molecular Formula C17H14N40S [6]
Molecular Weight 322.38 g/mol [6]
Soluble in DMSO (4 mg/mL
Solubility with ultrasonic and warming to [7]
60°C)
Store at -80°C for up to 6
months or -20°C for up to 1
Storage (Stock) month. The product should be [5]
sealed and protected from
moisture and light.
Potent and selective inhibitor
of PARP11 with an IC50 of 14
Biological Activity nM. It inhibits PARP11- [51[7118]

dependent auto-MARylation
with an EC50 of 13 nM.

Usage

For research use only.[5]
Investigational compound for
cancer immunotherapy

research.[9]

[5]19]
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Experimental Protocols: General Handling and Use

ITK7 is a potent biological agent, and its handling requires adherence to standard laboratory

safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling ITK7,
including:

o Safety glasses or goggles

e Alab coat

e Chemically resistant gloves|[1]

Preparation of Solutions:

e When preparing stock solutions, use the recommended solvents, such as DMSO.[7]

« If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid
dissolution.[5]

e Once prepared, it is recommended to aliquot the solution and store it appropriately to avoid
repeated freeze-thaw cycles.[5]

In Case of a Spill: In the event of a significant spill, notify your institution's EHS immediately.[3]
Follow their specific procedures for spill cleanup of chemical waste.

Step-by-Step Disposal Procedure for ITK7

The following workflow outlines the recommended steps for the proper disposal of ITK7.
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Step 1: Preparation for Disposal

Identify all ITK7 waste streams
(e.g., unused stock, contaminated labware)

:

Segregate ITK7 waste from other
chemical and biological waste streams

Step 2: Containment and Labeling

y

Select a compatible, leak-proof
waste container

l

Label the container clearly:
'Hazardous Waste - ITK7',
concentration, and date

Step 3: Tempvorary Storage

Store the sealed waste container in a
designated satellite accumulation area

l

Use secondary containment for liquid waste

Step 4: Final Disposal

Contact your institution's Environmental
Health and Safety (EHS) department

Schedule a hazardous waste pickup

:

EHS transports waste for incineration
at an approved facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ITK7.
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Detailed Steps:
« |dentification and Segregation:

o Identify all waste containing ITK7. This includes unused or expired stock solutions,
contaminated pipette tips, tubes, flasks, and any other labware.

o Segregate ITK7 waste from other chemical waste streams to prevent unintended
reactions.[3] Do not mix it with biological or radioactive waste.[1][10]

o Containment and Labeling:

o Place all ITK7 waste into a designated, chemically compatible, and sealable hazardous
waste container.[3]

o Properly label the container using your institution's hazardous waste tags. The label must
include the full chemical name "PARP11 inhibitor ITK7," the concentration of the waste,
and the date the container was filled.[3]

e Storage:

o Store the sealed waste container in a designated satellite accumulation area within your
laboratory.

o For liquid waste, always use secondary containment to prevent spills.[3]

o Do not accumulate large quantities of waste. It is recommended to schedule regular
pickups to minimize the amount of hazardous waste stored in the lab.[3]

» Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for a waste pickup.[2][3]

o The EHS department will then transport the waste to a licensed hazardous waste disposal
facility, where it will likely be incinerated in accordance with federal and local regulations.

[4]
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By adhering to these procedures, researchers can ensure the safe and responsible disposal of
the PARP11 inhibitor ITK7, thereby protecting themselves, their colleagues, and the
environment. Always prioritize safety and consult with your institution's EHS professionals for
any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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